Cas no 64321-26-2 (3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-)

3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)- structure
64321-26-2 structure
Product Name:3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-
CAS No:64321-26-2
MF:C12H8ClN3
MW:229.665020942688
CID:1677387
Update Time:2024-09-03

3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 6-chloro-2-(phenylamino)-
    • Inchi: 1S/C12H8ClN3/c13-11-7-6-9(8-14)12(16-11)15-10-4-2-1-3-5-10/h1-7H,(H,15,16)
    • InChI Key: DFNAYIRDNFCILF-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=CC=C2)=NC(Cl)=CC=C1C#N

Computed Properties

  • Exact Mass: 229.04084

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 362.4±42.0 °C(Predicted)
  • PSA: 48.71
  • pka: -0.67±0.38(Predicted)
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